2-(3,4-Difluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine

• IUPAC Name: 2-(3,4-difluorophenyl)-1-propan-2-ylpyrrolidin-3-amine
• InChI: InChI=1S/C13H18F2N2/c1-8(2)17-6-5-12(16)13(17)9-3-4-10(14)11(15)7-9/h3-4,7-8,12-13H,5-6,16H2,1-2H3
• InChI Key: NYTMJOXACKSUEO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(C1C2=CC(=C(C=C2)F)F)N
• Molecular Formula: C13H18F2N2
• Molecular Weight: 240.29 g/mol

Description

2-(3,4-Difluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine, also known as DFPP, is a compound of interest in the scientific community due to its potential applications in medical and laboratory research. DFPP is an organic molecule that contains a nitrogen-containing ring structure and a phenyl group with two fluorine atoms. This compound has been studied for its ability to act as an inhibitor of certain enzymes and as a ligand for certain receptors. It has been used in various research applications, including as a probe for studying enzyme activity, as a drug target, and in the development of new therapeutic agents.

Scientific Research Applications

1. Pharmacological Characterization

2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine, a close derivative of the compound , has been studied for its high affinity as a κ-opioid receptor antagonist. This compound demonstrated potential for treating depression and addiction disorders, showing efficacy in various behavioral assays in mice, such as the forced-swim test and conditioned place preference. This indicates its broader potential in neuropsychiatric treatment research (Grimwood et al., 2011).

2. Pyrrole and Pyrrolidine Derivatives

Pyrrolidine, a core component of the compound, is significant in biological molecules like heme and chlorophyll. Pyrrolidines are often prepared through condensation reactions and have extensive applications in creating solvents, intermediates, and electrically conducting films. This points to the chemical versatility and applicability of such structures in various scientific fields, including materials science and organic synthesis (Anderson & Liu, 2000).

3. Organocatalysis in Asymmetric Reactions

The synthesis of diamine derivatives of α,α-diphenyl-(S)-prolinol, related to pyrrolidine structures, showcases their application in asymmetric Michael and Mannich reactions. This implicates the compound's potential utility in stereoselective synthesis, a crucial aspect of drug development and organic chemistry (Reyes-Rangel et al., 2016).

4. Catalytic Applications

The compound's structure is closely related to pyrrolidine, which has been used in the oxidative transformation to lactams, important chemical feedstocks. This indicates the potential utility of 2-(3,4-Difluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine in catalytic applications, particularly in synthesizing industrially relevant compounds (Dairo et al., 2016).

5. Structural Chemistry in Coordination Compounds

Research on Co(III) complexes with pyrrolidine derivatives has contributed to understanding the structural chemistry of such coordination compounds. This emphasizes the compound's relevance in coordination chemistry, aiding in the development of novel materials with specific electronic and magnetic properties (Amirnasr et al., 2001).